Cas no 2248275-59-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate
• CAS No: 2248275-59-2
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 6196416
• PubChem ID: 165718940
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate
• 2248275-59-2
• EN300-6518504

• Inchi： 1S/C19H15NO5/c21-16-14-8-4-5-9-15(14)17(22)20(16)25-18(23)19(10-11-24-12-19)13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key： XZLJJYMRLAEKCL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 337.09502258g/mol
• Monoisotopic Mass: 337.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate (CAS No. 2248275-59-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate (CAS No. 2248275-59-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate is composed of a substituted isoindole core and a phenyl oxolane moiety. The isoindole ring system is known for its biological activity and has been extensively studied in the context of drug discovery. The presence of the 1,3-dioxo group and the 3-phenyloxolane substituent adds to the compound's complexity and contributes to its unique chemical and biological properties.

In terms of physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate is a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols. The compound's solubility profile is an important consideration for its use in both laboratory research and potential pharmaceutical applications.

Recent studies have focused on the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate could be a valuable lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenyloxolane-3-carboxylate has also shown promise in other biological assays. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound possesses significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various diseases including cancer and cardiovascular disorders. The antioxidant properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3 - phenylox ol ane - 3 - car box ylate could make it a valuable component in formulations designed to protect cells from oxidative damage.

The synthetic route to produce 1,3-dioxo - 2 , 3 - dihyd ro - 1 H - iso ind ol - 2 - yl 3 - phen yl ox ola ne - 3 - car box ylate has been optimized by several research groups. A notable method involves the condensation of an appropriate isoindole derivative with a phenyl oxolane carboxylic acid ester under mild conditions. This synthetic approach not only ensures high yields but also allows for easy modification of the substituents on the isoindole and phenyl oxolane moieties. Such flexibility is essential for fine-tuning the compound's properties to meet specific research or therapeutic needs.

In conclusion, 1 , 3 - d iox o - 2 , 3 - di hyd ro - 1 H - iso ind ol - 2 - yl 3 - phen yl ox ola ne - 3 - car box ylate ( CAS No . 2 248 275 - 59 - 2 ) is a promising compound with diverse applications in both basic research and drug development . Its unique structural features , combined with its biological activities , make it an attractive candidate for further investigation . As research continues to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of various biological processes and diseases .